Cas no 871825-57-9 (N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine)

N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine structure
871825-57-9 structure
Product Name:N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine
CAS No:871825-57-9
MF:C6H11N3
MW:125.171640634537
MDL:MFCD03419811
CID:820416
PubChem ID:7019424
Update Time:2025-04-19

N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-1-(1-methyl-1H-pyrazol-3-yl)methanamine
    • Methyl-(1-methyl-1 h-pyrazol-3-ylmethyl)-amine
    • N,1-dimethyl-1H-Pyrazole-3-methanamine
    • N-Methyl-N-[(1-methyl-1H-pyrazol-3-yl)methyl]amine
    • EN300-228473
    • DTXSID60427118
    • FT-0728511
    • 871825-57-9
    • AKOS000308110
    • N-methyl-1-(1-methylpyrazol-3-yl)methanamine
    • Methyl-(1-methyl-1H-pyrazol-3-ylmethyl)-amine
    • TS-01645
    • SCHEMBL178474
    • MFCD03419811
    • AT14334
    • N-Methyl-1-(1-methyl-3-pyrazolyl)methanamine
    • Methyl-(1-methyl-1H-pyrazol-3-ylmethyl)-amine, AldrichCPR
    • SY080732
    • methyl[(1-methyl-1H-pyrazol-3-yl)methyl]amine
    • WJB82557
    • CS-0240451
    • N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine
    • MDL: MFCD03419811
    • Inchi: 1S/C6H11N3/c1-7-5-6-3-4-9(2)8-6/h3-4,7H,5H2,1-2H3
    • InChI Key: BJOZTPFIJGKTJI-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(CNC)=N1

Computed Properties

  • Exact Mass: 125.095297364g/mol
  • Monoisotopic Mass: 125.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Color/Form: White solid

N-methyl-N-(1-methyl-1H-pyrazol-3-yl)methylamine Pricemore >>

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